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Compound of Interest |

Compound Name: 4-Hydroxy Triamterene
CAS No.: 1226-52-4
Cat. No.: B019464
- 7

Executive Summary & Chemical Context

4-Hydroxy Triamterene (4-OH-TA) is the pharmacologically active phase | metabolite of the
potassium-sparing diuretic Triamterene. In drug development and pharmacokinetic (PK)
studies, this compound is frequently handled as a reference standard or generated in vitro/in

Vivo.

Critical Operational Directive: While 4-Hydroxy Triamterene is not explicitly listed on the EPA's
P-list or U-list (RCRA), it retains the bioactive core of the pteridine ring system. It poses
environmental risks regarding bioaccumulation and aquatic toxicity. Under no circumstances
should this compound be discharged into municipal sewage systems.

This guide outlines the "Cradle-to-Grave" management for 4-OH-TA, prioritizing High-
Temperature Incineration (HTI) as the only acceptable disposal method to ensure complete
destruction of the pteridine scaffold.

Hazard Identification & Risk Profile

Before disposal, the waste generator must understand the specific hazards to select
appropriate packaging.
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Parameter Specification Operational Implication

Use for waste manifesting and
CAS Number 1226-52-4 , _
inventory tracking.

] ) High dust potential; requires
) Solid (Yellow crystalline ) ) )
Physical State respiratory protection during
powder)
transfer.

, WARNING.[1] Harmful if
o Acute Tox. 4 (Oral); Skin/Eye )
GHS Classification it 2 swallowed.[1] Causes serious
rrit.
eye irritation.[1]

) Precipitates easily in aqueous
- Low (Water); Soluble in ] i ]
Solubility BMSO/Acid waste lines, causing clogging
ci
and contamination.

i ] ] o o Potential for aquatic toxicity;
Environmental Bioactive Pteridine Derivative ) L
strictly "No Drain Disposal."

Key Mechanistic Insight: The low solubility of the sulfate conjugate and the free base form of 4-
OH-TA contributes to renal crystallization (kidney stones) in vivo. In a laboratory waste line, this
same property creates persistent residues that are difficult to flush, necessitating solvent-based

cleaning and solid waste segregation.

Decision Matrix: Disposal Workflows

The following diagram illustrates the logical flow for categorizing and disposing of 4-Hydroxy
Triamterene waste streams.
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Protocol Legend

Waste Generation: 4-OH-Triamterene

Determine Waste Matrix

Red: High Concentration Hazard Green: Solvent Stream

Trace Contamination
(Gloves, Wipes, Weigh Boats)

Pure Substance / Bulk Powder
(Expired Standards, Spills)

Liquid Waste
(HPLC Effluent, Stock Solutions)

Container: HDPE Wide-Mouth Segregate: Organic Solvent Waste Container: Yellow/White Chem Bin
Label: 'Non-RCRA Regulated Pharm Waste' (Do not mix with bleach/oxidizers) (Trace Incineration)

FINAL DISPOSAL:
High-Temperature Incineration
(>1000°C)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 4-Hydroxy Triamterene waste streams to ensure
compliance with incineration protocols.

Detailed Disposal Protocols
A. Solid Waste (Pure Substance & Spills)

Scenario: Expired reference standards or powder spills.
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» Containment: Transfer the solid material into a rigid, leak-proof High-Density Polyethylene
(HDPE) container. Glass is acceptable but less preferred due to breakage risk.

e Labeling: Label as "Non-RCRA Regulated Pharmaceutical Waste - For Incineration Only."

o Note: Although not a federal RCRA hazardous waste (unless mixed with listed solvents),
labeling it clearly prevents it from ending up in a municipal landfill.

o Storage: Store in a Satellite Accumulation Area (SAA) until pickup. Keep the container closed
at all times except when adding waste.

B. Liquid Waste (HPLC & Stock Solutions)

Scenario: Mobile phase effluent containing acetonitrile/methanol and 4-OH-TA.
o Segregation: Collect in "Organic Solvent Waste" carboys.

o Compatibility Check: Ensure the carboy material (typically HDPE or Teflon-lined) is
compatible with the mobile phase solvents.

e No Drain Rule: Never pour HPLC effluent down the sink, even if the water content is high.
The 4-OH-TA molecule is stable and can persist in water treatment facilities.

C. Biological Matrices (DMPK Studies)

Scenario: Urine or plasma samples from animal studies dosed with Triamterene.
o Classification: These are "Dual Waste" streams (Chemical + Biological).

» Protocol: Dispose of these as Pathological/Incineration Waste. Autoclaving alone is
insufficient as it sterilizes the biology but does not destroy the chemical metabolite.

» Action: Place in red biohazard bags destined for incineration, not landfilling.

Emergency Response: Spill Procedures

If 4-Hydroxy Triamterene powder is spilled in the laboratory:
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PPE Upgrade: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab
coat. If the spill is >10g or creates dust, use an N95/P100 respirator.

Wet Method: Do not dry sweep. This generates dust aerosols. Cover the spill with a paper
towel dampened with water or a surfactant (e.g., 1% SDS).

Collection: Scoop the damp material and towels into a wide-mouth hazardous waste jar.

Decontamination: Wipe the surface with 70% Ethanol or Isopropanol to solubilize and
remove residual traces. Place these wipes in the solid waste jar.

Regulatory & Compliance Grounding

RCRA Status (USA): 4-Hydroxy Triamterene is not P-listed or U-listed. However, under the
EPA Management Standards for Hazardous Waste Pharmaceuticals (Subpart P), healthcare
and R&D facilities are strongly encouraged (and often required by state law) to manage all
non-creditable pharmaceutical waste via incineration [1, 2].

Sewering Ban: The EPA explicitly prohibits the sewering of hazardous waste
pharmaceuticals.[2] While 4-OH-TA might technically fall outside "hazardous" definitions in
some jurisdictions, the Precautionary Principle dictates it be treated as such to prevent
entering the watershed [3].

Global Harmonization: In the EU, this falls under EWC code 18 01 09 (medicines other than
those mentioned in 18 01 08). Incineration is the mandatory standard [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b019464?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB20044&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste/rcra-compliance-information/management-of-hazardous-waste-pharmaceuticals
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.pharmaffiliates.com/en/1226-52-4-4-hydroxy-triamterene-pa200731000.html
https://www.sigmaaldrich.com/KR/ko/product/aablocksinc/aabh3037177e
https://cymitquimica.com/cas/1226-52-4/
https://dep.wv.gov/daq/small%20business/Documents/RCRA%20Pharmaceutical%20Hazardous%20Wastes%20PDF.pdf
https://www.benchchem.com/product/b019464#4-hydroxy-triamterene-proper-disposal-procedures
https://www.benchchem.com/product/b019464#4-hydroxy-triamterene-proper-disposal-procedures
https://www.benchchem.com/product/b019464#4-hydroxy-triamterene-proper-disposal-procedures
https://www.benchchem.com/product/b019464#4-hydroxy-triamterene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b019464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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